5-amino-1-{[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-(2-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C22H21BrN6O3/c1-12-6-4-5-7-16(12)25-21(30)19-20(24)29(28-27-19)11-17-13(2)32-22(26-17)15-10-14(23)8-9-18(15)31-3/h4-10H,11,24H2,1-3H3,(H,25,30)
• InChI Key: FXXYKUNWABNMAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(N(N=N2)CC3=C(OC(=N3)C4=C(C=CC(=C4)Br)OC)C)N
• Molecular Formula: C22H21BrN6O3
• Molecular Weight: 497.3 g/mol

Description

5-amino-1-{[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H21BrN6O3 and its molecular weight is 497.353. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

• Synthesis and Antimicrobial Activities : Research on similar triazole derivatives has demonstrated their potential in antimicrobial applications. Novel triazole compounds have been synthesized and evaluated for their efficacy against various microorganisms, indicating a promising area for further exploration of triazole-based compounds as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Anticancer Evaluations : Similarly, some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, structurally related to triazoles, have shown cytotoxicity against various cancer cell lines, highlighting the potential of these compounds in cancer research and therapy (Hassan, Hafez, & Osman, 2014).

Corrosion Inhibition

• Corrosion Control of Mild Steel : Research into triazole derivatives has also found applications in corrosion inhibition. Compounds such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole have been studied for their effectiveness in protecting mild steel in hydrochloric acid medium, showcasing the utility of triazole derivatives in industrial applications to prevent corrosion (Bentiss, Jama, Mernari, Attari, El Kadi, Lebrini, Traisnel, & Lagrenée, 2009).

Drug Development and Synthesis

• Synthesis of CCR5 Antagonists : The development of orally active CCR5 antagonists for potential therapeutic applications has involved the synthesis of complex triazole derivatives. This illustrates the role of triazole compounds in the development of new pharmaceuticals (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).